Cas no 17065-18-8 (1,4-Dimethylbicyclo[2.1.0]pentane)

1,4-Dimethylbicyclo[2.1.0]pentane structure
17065-18-8 structure
Product Name:1,4-Dimethylbicyclo[2.1.0]pentane
CAS No:17065-18-8
MF:C7H12
MW:96.1701822280884
CID:2781828
Update Time:2023-08-07

1,4-Dimethylbicyclo[2.1.0]pentane Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dimethylbicyclo[2.1.0]pentane
    • Bicyclo[2.1.0]pentane, 1,4-dimethyl-
    • 1,4-Dimethylbicyclo[2.1.0]pentane #
    • Inchi： 1S/C7H12/c1-6-3-4-7(6,2)5-6/h3-5H2,1-2H3
    • InChI Key： GPBOEIMNJNTXIT-UHFFFAOYSA-N
    • SMILES： C12(C)CCC1(C)C2

Computed Properties

  • Exact Mass: 96.093900383 g/mol
  • Monoisotopic Mass: 96.093900383 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 96.17
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0

1,4-Dimethylbicyclo[2.1.0]pentane Production Method

Production Method 1

17065-18-8 17065-18-8
3208-16-0 3208-16-0
275-51-4 275-51-4
18593-33-4 18593-33-4
15009-91-3 15009-91-3
934-80-5 934-80-5
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ;  3 h, 1 atm, 450 °C
Reference
Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior
Machhi, Dharmesh J.; Modhera, Bharat; Parikh, Parimal A., Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

1,4-Dimethylbicyclo[2.1.0]pentane Preparation Products

1,4-Dimethylbicyclo[2.1.0]pentane Related Literature

Related Categories

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